Cas no 24067-17-2 (4-Nitrophenylboronic acid)

• Product Name: 4-Nitrophenylboronic acid
• CAS No: 24067-17-2
• MF: C₆H₆BNO₄
• MW: 166.927141666412
• MDL: MFCD00161360
• CID: 52434
• PubChem ID: 87559783
• Update Time: 2025-11-02

4-Nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitrophenylboronic acid
• 4-Nitrobenzeneboronic acid
• 4-Nitrophenylboronic Acid (contains varying amounts of Anhydride)
• (4-Nitrophenyl)boronic acid
• p-Nitrophenylboronic Acid
• 4-Borononitrobenzene
• 4-Nitrobenzeneboronic acid p-Nitrophenylboronic acid p-nitro-benzeneboronic acid
• boronic acid,b-(4-nitrophenyl)
• para-nitrophenylboronic acid
• phenylboronic acid pinacol ester
• Phenylboronic Acid,9
• p-nitro-benzeneboronic acid
• 4-Nitrobenzeneboronic Acid (contains varying amounts of Anhydride)
• Benzeneboronicacid, p-nitro- (6CI,7CI,8CI)
• Boronic acid, (4-nitrophenyl)- (9CI)
• p-Nitrophenylboronicacid
• 4-nitro-phenylboronic acid
• (4-nitrophenyl)boronicAcid
• CHEMBL91108
• AM20030424
• p-nitrophenyl boronic acid
• EN300-55471
• UKH
• BDBM26130
• AB04238
• DTXSID50378549
• NCGC00249507-01
• RB3032
• Z838078136
• 4-Nitro phenyl boronic acid
• SCHEMBL14727519
• PD131129
• NSFJAFZHYOAMHL-UHFFFAOYSA-N
• 4-Nitrophenylboronic acid, >=95.0%
• HY-50807
• J-015338
• 4-Nitrophenyl boronic acid
• (4-nitrophenyl)boranediol
• A22280
• AKOS009157614
• N0812
• SY009037
• CS-D0729
• FT-0638383
• 4-nitro-phenyl boronic acid
• 4-nitrobenzenboronic acid
• GS-6522
• J-515884
• 24067-17-2
• Boronic acid, (4-nitrophenyl)-
• MFCD00161360
• AC-25841
• SCHEMBL5993
• 4-Nitrophenylboronic acid,98%
• RARECHEM AH PB 0141
• 4-Nitrophenylboronic acid ,97%
• Boronic acid, B-(4-nitrophenyl)-
• BBL103704
• STL557514
• DB-016077

• MDL： MFCD00161360
• Inchi： 1S/C6H6BNO4/c9-7(10)5-1-3-6(4-2-5)8(11)12/h1-4,9-10H
• InChI Key： NSFJAFZHYOAMHL-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)[N+](=O)[O-])O
• BRN： 3530497

Computed Properties

• Exact Mass: 167.03900
• Monoisotopic Mass: 167.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 86.3A^2

Experimental Properties

• Color/Form: Light brown powder
• Density: 1.4
• Melting Point: 305°C(lit.)
• Boiling Point: 373.7℃ at 760 mmHg
• Flash Point: 179.8℃
• Refractive Index: 1.573
• Solubility: DMF：15mg/mL； DMSO：15mg/mL；乙醇：15mg/mL；乙醇:PBS (pH 7.2) (1:5): 0.16 mg/mL
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 86.28000
• LogP: -0.20220
• Solubility: Not determined
• pka: 7.04±0.10(Predicted)

4-Nitrophenylboronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Nitrophenylboronic acid

4-Nitrophenylboronic Acid (CAS 24067-17-2): Properties, Applications, and Market Insights

4-Nitrophenylboronic acid (CAS 24067-17-2) is a versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound, with the molecular formula C₆H₆BNO₄, is characterized by its nitrophenyl group attached to a boronic acid functionality, making it a valuable building block in Suzuki-Miyaura cross-coupling reactions. The growing demand for 4-nitrophenylboronic acid suppliers and its applications in drug discovery has positioned it as a key compound in modern chemistry.

The physical and chemical properties of 4-nitrophenylboronic acid contribute to its widespread use. It typically appears as a white to pale yellow crystalline powder with a melting point ranging between 215-220°C. The compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. Its stability under various conditions makes it suitable for diverse synthetic applications, particularly in the development of bioconjugates and sensor materials.

In pharmaceutical research, 4-nitrophenylboronic acid CAS 24067-17-2 serves as a crucial intermediate for developing potential therapeutic agents. Recent studies highlight its role in creating enzyme inhibitors and glycosidase inhibitors, which are relevant in diabetes treatment research. The compound's ability to form stable complexes with diols and saccharides has also sparked interest in glucose sensing technologies, aligning with current trends in continuous glucose monitoring systems for diabetes management.

The material science field has embraced 4-nitrophenylboronic acid for developing advanced polymeric materials and self-healing hydrogels. Researchers are exploring its incorporation into stimuli-responsive materials that change properties in response to pH or sugar concentrations. These innovations address the growing demand for smart materials in biomedical applications and environmental sensing, making 24067-17-2 a compound of significant interest in cutting-edge research.

From a commercial perspective, the market for 4-nitrophenylboronic acid has shown steady growth, driven by increasing R&D activities in pharmaceutical and material science sectors. Manufacturers and chemical suppliers are focusing on improving synthesis methods to enhance purity and yield, responding to the pharmaceutical industry's stringent quality requirements. The compound's price trends and availability are frequently monitored by researchers and procurement specialists searching for high purity 4-nitrophenylboronic acid or bulk nitrophenylboronic acid suppliers.

Recent advancements in boronic acid chemistry have further expanded the potential applications of CAS 24067-17-2. Scientists are investigating its use in developing targeted drug delivery systems, particularly for cancer therapeutics that exploit the unique biochemistry of tumor cells. The compound's ability to bind specifically to certain biological molecules makes it valuable for creating molecular recognition systems, a hot topic in precision medicine research.

Quality control and handling of 4-nitrophenylboronic acid require proper storage conditions to maintain stability. The compound should be kept in a cool, dry place, protected from moisture and light. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify the purity and identity of the material, especially for research-grade samples where consistency is paramount.

The future outlook for 4-nitrophenylboronic acid appears promising, with ongoing research exploring novel applications in bioimaging, diagnostic tools, and advanced materials. As synthetic methodologies continue to evolve, the compound's accessibility and range of applications are expected to expand further. Researchers and industry professionals searching for nitrophenylboronic acid uses or 24067-17-2 technical data will find this compound remains at the forefront of innovative chemical research.